Cas no 2092269-09-3 (3-(1-methyl-1H-pyrazol-4-yl)prop-2-ynal)

3-(1-Methyl-1H-pyrazol-4-yl)prop-2-ynal is a versatile alkyne-functionalized pyrazole derivative used as a key intermediate in organic synthesis and pharmaceutical research. Its structure features a reactive propynal group adjacent to a 1-methylpyrazole moiety, enabling selective modifications such as click chemistry or cross-coupling reactions. The compound’s stability and well-defined reactivity make it suitable for constructing heterocyclic scaffolds or conjugated systems. Its pyrazole core contributes to potential biological activity, while the alkyne-aldehyde functionality allows for further derivatization. This compound is particularly valuable in medicinal chemistry for the development of targeted small molecules. High purity and consistent performance ensure reliability in research and industrial applications.

3-(1-methyl-1H-pyrazol-4-yl)prop-2-ynal structure

2092269-09-3 structure

Product Name:3-(1-methyl-1H-pyrazol-4-yl)prop-2-ynal

CAS No:2092269-09-3

MF:C₇H₆N₂O

MW:134.13534116745

CID:5193610

Update Time:2025-06-29

3-(1-methyl-1H-pyrazol-4-yl)prop-2-ynal Chemical and Physical Properties

Names and Identifiers

- 2-Propynal, 3-(1-methyl-1H-pyrazol-4-yl)-
- 3-(1-methyl-1H-pyrazol-4-yl)prop-2-ynal
- Inchi： 1S/C7H6N2O/c1-9-6-7(5-8-9)3-2-4-10/h4-6H,1H3
- InChI Key： YAQSDIZBMDDGEV-UHFFFAOYSA-N
- SMILES： C(=O)C#CC1=CN(C)N=C1

3-(1-methyl-1H-pyrazol-4-yl)prop-2-ynal Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-344003-1.0g	3-(1-methyl-1H-pyrazol-4-yl)prop-2-ynal	2092269-09-3	1.0g	$986.0	2023-02-22
Enamine	EN300-344003-2.5g	3-(1-methyl-1H-pyrazol-4-yl)prop-2-ynal	2092269-09-3	2.5g	$2043.0	2023-09-03
Enamine	EN300-344003-5.0g	3-(1-methyl-1H-pyrazol-4-yl)prop-2-ynal	2092269-09-3	5.0g	$2587.0	2023-02-22
Enamine	EN300-344003-10.0g	3-(1-methyl-1H-pyrazol-4-yl)prop-2-ynal	2092269-09-3	10.0g	$3253.0	2023-02-22
Enamine	EN300-344003-1g	3-(1-methyl-1H-pyrazol-4-yl)prop-2-ynal	2092269-09-3	1g	$986.0	2023-09-03
Enamine	EN300-344003-5g	3-(1-methyl-1H-pyrazol-4-yl)prop-2-ynal	2092269-09-3	5g	$2587.0	2023-09-03
Enamine	EN300-344003-10g	3-(1-methyl-1H-pyrazol-4-yl)prop-2-ynal	2092269-09-3	10g	$3253.0	2023-09-03

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3. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

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4. An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†

Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
5. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

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